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Compound of Interest

Compound Name:
Methyl 4-amino-5-

thiazolecarboxylate

Cat. No.: B1316221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Methyl 4-
amino-5-thiazolecarboxylate (CAS No: 53350-08-0). Due to the limited availability of a

complete, officially published Safety Data Sheet (SDS) for this specific compound, this

document combines the known hazard classifications from authoritative sources with

extrapolated data from structurally similar compounds. All data not specific to Methyl 4-amino-
5-thiazolecarboxylate is clearly marked as such to ensure accurate risk assessment.

Section 1: Chemical Identification and Physical
Properties
Methyl 4-amino-5-thiazolecarboxylate is a heterocyclic compound with the molecular formula

C₅H₆N₂O₂S. It is recognized for its role as a potential building block in pharmaceutical

synthesis.
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Property Value Source

Molecular Weight 158.18 g/mol PubChem

Molecular Formula C₅H₆N₂O₂S PubChem

IUPAC Name
methyl 4-aminothiazole-5-

carboxylate
PubChem

CAS Number 53350-08-0 PubChem

Appearance
Data not available (Likely a

solid)
-

Melting Point Data not available -

Boiling Point Data not available -

Solubility Data not available -

Section 2: Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

Methyl 4-amino-5-thiazolecarboxylate is classified with the following hazards:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

GHS Pictograms:

alt text

Signal Word:Warning

Section 3: Toxicological Information
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Quantitative toxicological data for Methyl 4-amino-5-thiazolecarboxylate is not readily

available. The following table includes data from a closely related compound, Ethyl 2-amino-

1,3-thiazole-4-carboxylate, and should be used for estimation purposes only.

Test Species Route Value Compound

Acute Toxicity

(Oral)
- Oral Category 4

Ethyl 2-amino-

1,3-thiazole-4-

carboxylate[1]

Section 4: Fire and Reactivity Data
Specific fire and reactivity data for Methyl 4-amino-5-thiazolecarboxylate is unavailable. The

information below is based on general data for similar chemical compounds.

Property Value

Flash Point Data not available

Autoignition Temperature Data not available

Flammability Limits Data not available

Suitable Extinguishing Media
Water spray, carbon dioxide (CO2), dry

chemical, alcohol-resistant foam.[1]

Hazardous Combustion Products
Carbon oxides, Nitrogen oxides (NOx), Sulfur

oxides.

Reactivity
Stable under normal conditions. Avoid contact

with strong oxidizing agents.

Section 5: Exposure Controls and Personal
Protection
As no official occupational exposure limits have been established, stringent adherence to

standard laboratory safety protocols is required.
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Control Recommendation

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear nitrile or other appropriate chemical-

resistant gloves and a lab coat.

Respiratory Protection
If dusts or aerosols are generated, use a

NIOSH-approved respirator.

Section 6: Experimental Protocols
Detailed experimental protocols for the safety testing of Methyl 4-amino-5-
thiazolecarboxylate are not published. The following are generalized methodologies for key

toxicological and physical hazard assessments.

Acute Oral Toxicity (LD50) - Up-and-Down Procedure
(UDP)

Objective: To determine the median lethal dose (LD50) of a substance when administered

orally.

Methodology (OECD Guideline 425):

A single animal (typically a rat) is dosed at a starting level just below the estimated LD50.

If the animal survives, the dose for the next animal is increased by a fixed factor.

If the animal dies, the dose for the next animal is decreased by the same factor.

This sequential dosing continues until a stopping criterion is met (e.g., a number of

reversals in outcome).

The LD50 is then calculated using a maximum likelihood method.
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Skin Irritation/Corrosion - In Vitro Reconstructed Human
Epidermis (RhE) Test

Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Methodology (OECD Guideline 439):

A three-dimensional human epidermis model is used, which consists of normal, human-

derived epidermal keratinocytes.

The test chemical is applied topically to the surface of the skin tissue.

After a defined exposure period, the chemical is removed, and the tissue is rinsed.

Cell viability is measured, typically using an MTT assay, which assesses mitochondrial

activity.

A reduction in cell viability below a certain threshold indicates that the substance is an

irritant.

Flash Point Determination - Closed-Cup Method
Objective: To determine the lowest temperature at which a volatile substance can vaporize to

form an ignitable mixture in air.

Methodology (e.g., Pensky-Martens Closed-Cup Tester):

A sample of the substance is placed in a test cup, and the cup is sealed with a lid.

The sample is heated at a slow, constant rate while being stirred.

An ignition source is directed into the cup at regular temperature intervals.

The flash point is the lowest temperature at which the vapor ignites.

Section 7: Handling, Storage, and Disposal
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Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash thoroughly after

handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.

Section 8: Visualized Workflows and Relationships
Chemical Spill Response Workflow
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Chemical Spill Response

Spill Occurs

Evacuate Immediate Area

Immediate Action

Alert Supervisor and Safety Officer

Assess Spill Hazard

Don Appropriate PPE

If safe to proceed

Contain the Spill with Absorbent Material

Neutralize (if applicable)

Clean Up Residue

Dispose of Waste in a Labeled Container

Decontaminate Area and Equipment

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Personal Protective Equipment (PPE) for Handling
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Required Personal Protective Equipment

Methyl 4-amino-5-
thiazolecarboxylate

Eye and Face Protection
(Safety Goggles/Face Shield)

Protects against splashes

Skin Protection
(Gloves, Lab Coat)

Prevents skin contact

Respiratory Protection
(Respirator for Dusts/Aerosols)

Prevents inhalation

Click to download full resolution via product page

Caption: Recommended PPE for handling the compound.

First Aid Procedures for Exposure

First Aid Measures

Exposure Route

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Seek Medical Attention

Wash with Soap and Water
Remove Contaminated Clothing

Rinse with Water for 15 mins
Seek Medical Attention

Do NOT Induce Vomiting
Seek Immediate Medical Attention

Click to download full resolution via product page
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Caption: First aid procedures for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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